Cas no 919757-36-1 (N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-4-(ethanesulfonyl)phenylacetamide)

• Product Name: N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-4-(ethanesulfonyl)phenylacetamide
• CAS No: 919757-36-1
• MF: C₂₁H₂₂N₂O₃S₂
• MW: 414.540982723236
• CID: 5495629
• Update Time: 2025-07-09

N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-4-(ethanesulfonyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-ethylsulfonylphenyl)acetamide
• N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-4-(ethanesulfonyl)phenylacetamide

• Inchi： 1S/C21H22N2O3S2/c1-4-28(25,26)17-9-7-16(8-10-17)12-20(24)23-21-22-19(13-27-21)18-11-14(2)5-6-15(18)3/h5-11,13H,4,12H2,1-3H3,(H,22,23,24)
• InChI Key： WDZQZCDVHNTYCR-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC(C)=CC=C2C)=CS1)(=O)CC1=CC=C(S(CC)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-4-(ethanesulfonyl)phenylacetamide

Comprehensive Overview of N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-4-(ethanesulfonyl)phenylacetamide (CAS No. 919757-36-1)

In the realm of pharmaceutical and biochemical research, N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-4-(ethanesulfonyl)phenylacetamide (CAS No. 919757-36-1) has emerged as a compound of significant interest. This molecule, characterized by its unique thiazole and sulfonyl functional groups, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which offers a promising scaffold for designing novel therapeutic agents.

The compound���s CAS No. 919757-36-1 serves as a critical identifier in chemical databases, ensuring precise referencing in academic and industrial research. Its molecular structure combines a 2,5-dimethylphenyl moiety with a thiazol-2-yl group, linked to an ethanesulfonylphenylacetamide backbone. This configuration is believed to contribute to its bioactivity, making it a subject of ongoing studies in medicinal chemistry and pharmacology.

Recent trends in scientific literature highlight a growing focus on small-molecule inhibitors and targeted therapies, areas where N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-4-(ethanesulfonyl)phenylacetamide could play a pivotal role. For instance, its potential interactions with enzyme targets or receptor proteins are being explored to address unmet medical needs. This aligns with the broader industry shift toward precision medicine, where compounds like this are tailored for specific biological pathways.

From a synthetic chemistry perspective, the compound’s ethanesulfonyl group introduces unique electrophilic properties, which may enhance its binding affinity to biological targets. Researchers are also investigating its metabolic stability and pharmacokinetic profile, key factors in determining its suitability for clinical development. These studies often leverage advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy to elucidate its behavior in biological systems.

In the context of drug discovery, the demand for innovative chemical entities like CAS No. 919757-36-1 is driven by the need for treatments with improved efficacy and safety. The compound’s thiazole ring, a common feature in many FDA-approved drugs, underscores its potential as a bioisostere for optimizing drug candidates. This has sparked interest among pharmaceutical companies and academic labs alike, particularly in the fields of oncology and inflammatory diseases.

Another area of exploration is the compound’s potential role in signal transduction modulation. Given the increasing prevalence of chronic diseases, researchers are keen to identify molecules that can selectively inhibit or activate key signaling pathways. The sulfonyl group in N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-4-(ethanesulfonyl)phenylacetamide may facilitate such interactions, making it a valuable tool for mechanistic studies.

For those searching for information on CAS No. 919757-36-1, common queries include its synthetic routes, biological activity, and commercial availability. While detailed protocols for its synthesis are often proprietary, published literature provides insights into its preparation via multi-step organic reactions. Additionally, its solubility and stability under various conditions are frequently discussed, as these properties are crucial for practical applications.

In summary, N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-4-(ethanesulfonyl)phenylacetamide represents a fascinating case study in modern chemical research. Its structural features and potential applications align with current trends in drug development and molecular biology, making it a compound worth watching in the coming years. As research progresses, further revelations about its mechanisms and utility are expected to solidify its place in the scientific community.